Cas no 1187311-54-1 ((Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene)

• Product Name: (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene
• CAS No: 1187311-54-1
• MF: C₁₅H₁₂ClF
• MW: 246.707186698914
• CID: 827626
• Update Time: 2026-04-29

(Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene
• 1-chloro-2-[(Z)-2-(4-fluorophenyl)prop-1-enyl]benzene
• Z-2-(4-Fluorophenyl)-1-(2-chlorophenyl)propene

Computed Properties

• Exact Mass: 246.06126

Experimental Properties

• PSA: 0

Additional information on (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene

Introduction to (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene (CAS No: 1187311-54-1)

(Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene, identified by its CAS number 1187311-54-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a chloro substituent and a 4-fluorophenyl moiety, contribute to its distinct chemical properties and reactivity, which are exploited in various synthetic applications.

The chemical structure of (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene consists of a benzene ring substituted with a chloro group at the 1-position and an allyl group linked to a 4-fluorophenyl ring at the 2-position. This configuration imparts a high degree of functional diversity, enabling the compound to participate in diverse chemical reactions and interactions. The presence of the 4-fluorophenyl group, in particular, is noteworthy as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved pharmacokinetic profiles in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene has emerged as a promising candidate in this context due to its unique structural attributes. Studies have demonstrated that the combination of the chloro and allyl substituents can facilitate various synthetic transformations, making it a valuable intermediate in the synthesis of more complex molecules. Furthermore, the electron-withdrawing nature of the 4-fluorophenyl group can influence the electronic properties of the molecule, thereby modulating its reactivity and interaction with biological targets.

The biological activity of (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene has been explored in several preclinical studies. Research indicates that this compound exhibits potential inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, preliminary studies have suggested that it may interact with enzymes involved in inflammatory pathways, potentially making it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its interaction with specific receptors has been investigated for its potential role in neurodegenerative disorders, where modulation of receptor activity could lead to therapeutic benefits.

The synthesis of (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the allyl group can be achieved through various coupling reactions such as Suzuki or Heck couplings. The incorporation of the 4-fluorophenyl moiety often necessitates protective group strategies to ensure regioselectivity during synthesis. These synthetic challenges highlight the need for advanced techniques and methodologies to optimize yield and purity.

In conclusion, (Z)-1-Chloro-2-(2-(4-fluorophenyl)prop-1-en-1-yl)benzene (CAS No: 1187311-54-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play crucial roles in the discovery and development of new therapeutic agents that address unmet medical needs.